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Compound of Interest

Compound Name: Florylpicoxamid

Cat. No.: B6595160

Welcome to the Technical Support Center for Florylpicoxamid. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on enhancing
the efficacy of the novel Qil fungicide, Florylpicoxamid, through the use of adjuvants. Here
you will find troubleshooting guides, frequently asked questions (FAQSs), detailed experimental
protocols, and data presentation examples to assist in your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is Florylpicoxamid and what is its mode of action?

Al: Florylpicoxamid is a broad-spectrum picolinamide fungicide developed by Corteva
Agriscience.[1][2] It belongs to the Quinone inside Inhibitor (Qil) group, FRAC Group 21.[3][4]
Its mode of action is to inhibit the mitochondrial cytochrome bcl complex at the Qi site, which
disrupts the fungus's respiration process.[3] This novel mode of action makes it a valuable tool
for resistance management programs, as it does not exhibit cross-resistance with other
fungicide groups like strobilurins or azoles.[5]

Q2: What are adjuvants and how can they enhance the efficacy of Florylpicoxamid?

A2: Adjuvants are substances added to a pesticide formulation or tank mix to improve its
performance.[6] For a fungicide like Florylpicoxamid, which has both preventative and
curative properties, adjuvants can offer several benefits:[1][7]
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e Improved Spreading and Coverage: Surfactants, a common type of adjuvant, reduce the
surface tension of spray droplets, allowing for more uniform coverage on the plant surface.[8]

o Enhanced Penetration: Certain adjuvants, such as crop oil concentrates (COCs) and
methylated seed oils (MSOs), can improve the penetration of the active ingredient through
the waxy cuticle of the plant leaf, which is particularly beneficial for curative activity.[9][10]

» Increased Rainfastness: Sticker adjuvants help the fungicide adhere to the plant surface,
preventing it from being washed off by rain or irrigation.[11]

« Drift Reduction: Drift control agents increase the size of spray droplets, minimizing their
movement to non-target areas.[8]

Q3: Are there any specific adjuvant recommendations for Florylpicoxamid?

A3: While specific recommendations for Florylpicoxamid are not extensively documented in
publicly available literature, general principles for fungicides with similar properties can be
applied. For preventative applications, adjuvants that promote spreading and deposition are
beneficial. For curative action, penetrant adjuvants like COCs or MSOs may be advantageous.
However, caution is advised, as a product label for a Florylpicoxamid-containing turf fungicide
warns of potential crop injury when mixed with high rates of nonionic surfactants or crop oil
concentrates, especially under high temperatures.[12] It is always recommended to consult the
product label and conduct a small-scale test before large-scale application.

Q4: Can water quality affect the performance of Florylpicoxamid and its adjuvant mixtures?

A4: Yes, water quality is a critical factor that can significantly impact the efficacy of fungicides
and adjuvants.[13][14][15][16] Key parameters to consider are:

e pH: The pH of the spray solution can affect the stability and absorption of the active
ingredient. Most fungicides perform best in slightly acidic water (pH 5.5-6.5).[13]

o Water Hardness: High levels of cations like calcium and magnesium can sometimes interfere
with the active ingredient or the adjuvant, potentially reducing efficacy.[13][17]

» Turbidity: Suspended solids in the water can bind to the pesticide, making it less available for
uptake by the plant or fungus.[16]
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Troubleshooting Guide

This guide addresses common issues encountered during experiments aimed at enhancing
Florylpicoxamid efficacy with adjuvants.
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Problem

Potential Cause(s)

Troubleshooting Steps

Reduced or inconsistent

fungicide efficacy

1. Improper Adjuvant
Selection: The chosen
adjuvant may not be suitable
for the target disease, crop, or
environmental conditions. 2.
Poor Water Quality: High pH or
hardness of the spray water
can reduce the activity of
Florylpicoxamid.[13][17] 3.
Incorrect Application Rate: The
rate of either Florylpicoxamid
or the adjuvant may be too low
for effective disease control.
[18][19] 4. Fungicide
Resistance: While
Florylpicoxamid has a novel
mode of action, the potential
for resistance development

should always be considered.

1. Review the properties of the
adjuvant. For preventative
action, focus on spreaders. For
curative, consider penetrants.
Conduct a small-scale trial with
different adjuvant types. 2. Test
the pH and hardness of your
water source. Adjust the pH to
a slightly acidic range (5.5-6.5)
using a buffering agent if
necessary.[13] 3. Verify the
calculations for your
application rates. Ensure your
spray equipment is properly
calibrated. 4. Include a known
susceptible fungal strain in
your experiments as a positive

control.

Phytotoxicity (Crop Injury)

1. High Adjuvant Rate:
Excessive rates of certain
adjuvants, particularly
penetrants like COCs and
MSOs, can cause damage to
plant tissue.[12] 2.
Environmental Conditions:
High temperatures and
humidity can increase the risk
of phytotoxicity when using
certain adjuvants.[12] 3. Tank
Mix Incompatibility: The
combination of
Florylpicoxamid, the adjuvant,

and potentially other tank-mix

1. Reduce the concentration of
the adjuvant in your spray
solution. Always follow the
manufacturer's recommended
rates. 2. Avoid applying
Florylpicoxamid with penetrant
adjuvants during periods of
high heat and humidity.[12] 3.
Perform a jar test to check for
physical incompatibility (e.g.,
clumping, separation) before

mixing a full batch.
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partners may not be

compatible.

1. High Surface Tension: The o
) 1. Incorporate a non-ionic
spray solution may not be
] ] surfactant (NIS) to reduce the
spreading effectively on the )
surface tension of the spray
waxy leaf surface. 2. Incorrect
Poor spray coverage ) droplets. 2. Select nozzles that
Nozzle Selection: The nozzles ) )
_ produce a medium droplet size
used may be producing )
for optimal coverage of most
droplets that are too large or

too small. follage.
1. Add a sticker adjuvant to
1. Lack of Rainfastness: The your tank mix to improve
Wash-off due to rain or fungicide has not had sufficient  adhesion to the leaf surface.
irrigation time to dry and adhere to the [11] 2. Allow for an adequate
plant surface.[18] drying time before overhead

irrigation or anticipated rainfall.

Quantitative Data on Adjuvant Efficacy

While specific field data for Florylpicoxamid with a wide range of adjuvants is not readily
available in public literature, the following table provides a template with hypothetical data to
illustrate how to structure and present results from adjuvant efficacy trials. Note: This data is for
illustrative purposes only and does not represent actual field trial results.
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Disease Control

_ Adjuvant Rate (%) vs. Phytotoxicity
Adjuvant Type ] ) ] Comments
(% viv) Florylpicoxamid  Rating (0-5)
Alone
None
(Florylpicoxamid N/A 0% 0 Baseline efficacy.
only)
_ Improved
Non-lonic ]
0.25% +10% 0 spreading and
Surfactant (NIS)
coverage.
) Enhanced
Crop Oil ]
penetration,
Concentrate 1.0% +18% 1 ]
slight leaf sheen
(COC)
observed.
Superior
Methylated Seed penetration,
, 0.5% +22% 15 ]
Oil (MSO) slight leaf burn at
higher rates.[10]
+5% (dry o
N Significantly
] conditions), ]
Sticker 0.125% ) 0 improved
+30% (post-rain .
rainfastness.

simulation)

Experimental Protocols
Protocol 1: General Efficacy Screening of Adjuvants

with Florylpicoxamid

Objective: To evaluate the effect of different classes of adjuvants on the preventative and

curative efficacy of Florylpicoxamid against a target fungal pathogen.

Materials:

» Florylpicoxamid technical grade or formulated product.
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e A selection of adjuvants: Non-ionic surfactant (NIS), Crop Oil Concentrate (COC),
Methylated Seed Oil (MSO), and a sticker adjuvant.

e Healthy, susceptible host plants.
o Culture of the target fungal pathogen.
e Pressurized spray equipment with appropriate nozzles.
o Controlled environment growth chamber or greenhouse.
Methodology:
» Plant Propagation: Grow host plants to a uniform growth stage.
o Treatment Preparation:
o Prepare a stock solution of Florylpicoxamid at the desired concentration.

o Prepare separate spray solutions of Florylpicoxamid mixed with each adjuvant at the
manufacturer's recommended rates.

o Include a "Florylpicoxamid only" treatment and an untreated control (water spray).

e Preventative Application:

[¢]

Randomly assign plants to each treatment group.

o

Apply the treatment solutions to the plants until runoff.

[e]

Allow the plants to dry completely.

o

24 hours after treatment, inoculate the plants with a spore suspension of the target
pathogen.

o Curative Application:

o Inoculate a separate set of plants with the pathogen.
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o 24-48 hours after inoculation (depending on the pathogen's infection cycle), apply the
treatment solutions.

 Incubation: Place all plants in a growth chamber with optimal conditions for disease
development (e.g., high humidity, specific temperature and light cycle).

o Disease Assessment: 7-14 days after inoculation, assess disease severity using a visual
rating scale (e.g., percentage of leaf area affected).

o Data Analysis: Calculate the percent disease control for each treatment relative to the
untreated control. Statistically analyze the data to determine significant differences between
treatments.

Protocol 2: Evaluating the Impact of Adjuvants on
Florylpicoxamid Rainfastness

Objective: To determine the ability of a sticker adjuvant to improve the rainfastness of
Florylpicoxamid.

Materials:

e Same materials as Protocol 1, plus a rainfall simulator.

Methodology:

o Treatment Application: Prepare and apply the following treatments to host plants:
o Untreated control.
o Florylpicoxamid alone.
o Florylpicoxamid + sticker adjuvant.

» Drying Period: Allow the treatments to dry on the plant foliage for a specified period (e.qg., 1,
2, or 4 hours).

o Rainfall Simulation: Place the plants in a rainfall simulator and apply a standardized amount
of simulated rainfall (e.g., 10 mm over 30 minutes).
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« Inoculation: After the rainfall simulation, allow the plants to dry and then inoculate them with

the target pathogen.

¢ Incubation and Assessment: Follow steps 5-7 from Protocol 1. The degree of disease control

will indicate the rainfastness of the treatment.

Visualizations

Florylpicoxamid
Sticker In_creased
Rainfastness

Desired Dutcome

Crop Oil Concentrate (COC) / Enhanced .
Methylated Seed Oil (MSO) Penetration @ Enhanced Disease Control

Improved Spreading
& Coverage

Non-lonic Surfactant (NIS)

Click to download full resolution via product page

Caption: Logical relationship of adjuvants and their mechanisms for enhancing

Florylpicoxamid efficacy.
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Caption: A typical experimental workflow for screening adjuvants with Florylpicoxamid.
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Caption: A decision tree for troubleshooting poor Florylpicoxamid efficacy in experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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